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Abstract
(S)-alpha-Hydroxyisovaleric acid, also known as (S)-2-Hydroxy-3-methylbutanoic acid, is a

chiral alpha-hydroxy acid of significant interest in various scientific fields. As a natural

metabolite of the essential amino acid L-valine, it plays a role in biochemical pathways. Its

chiral nature makes it a valuable building block in the asymmetric synthesis of pharmaceuticals

and other bioactive molecules. This technical guide provides an in-depth overview of the core

physicochemical properties of (S)-alpha-Hydroxyisovaleric acid, details the standard

experimental methodologies for their determination, and illustrates its metabolic context and

the principles of its stereochemical characterization.
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(S)-alpha-Hydroxyisovaleric acid is a white crystalline solid at room temperature. Its molecular

structure consists of a carboxylic acid group and a hydroxyl group on the alpha-carbon, with a

chiral center at the same carbon, leading to its optical activity.

General and Structural Properties
A summary of the fundamental identifiers and structural properties for (S)-alpha-

Hydroxyisovaleric acid is presented below.

Property Value Reference

IUPAC Name
(2S)-2-hydroxy-3-

methylbutanoic acid

Synonyms

L-alpha-Hydroxyisovaleric

acid, (S)-(+)-2-Hydroxy-3-

methylbutyric acid

Molecular Formula C₅H₁₀O₃ [1][2]

Molecular Weight 118.13 g/mol [1][2]

CAS Number 17407-55-5 [1][2]

Appearance White crystalline powder/solid [1]

Quantitative Physicochemical Data
The following table summarizes the key quantitative physicochemical parameters for (S)-alpha-

Hydroxyisovaleric acid. It is important to note that experimental values, particularly for melting

points, can vary between sources due to differences in purity and analytical methods.
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Parameter Value Conditions / Notes

Melting Point (°C) 48 - 70
Reported ranges include 48-

57°C and 68-70°C.[1][3]

Boiling Point (°C) 124 - 125 At 13 mmHg pressure.[3]

pKa 3.87 ± 0.16 Predicted value.[3]

Optical Rotation [α]²⁰/D +17° to +21° c=1 in Chloroform.[1][3]

Solubility

DMF: 30 mg/mLDMSO: 30

mg/mLEthanol: 30 mg/mLPBS

(pH 7.2): 10 mg/mL

[3]

Experimental Protocols for Physicochemical
Characterization
Accurate determination of physicochemical properties is critical for research, quality control,

and drug development. The following sections describe the standard methodologies for

measuring the key parameters of (S)-alpha-Hydroxyisovaleric acid.

Melting Point Determination (Capillary Method)
The melting point is a crucial indicator of purity. The capillary method is a standard and widely

used technique.[4]

Principle: A small, finely powdered sample is packed into a capillary tube and heated in a

controlled manner. The temperature range from the first sign of melting (onset) to the complete

liquefaction of the sample is recorded as the melting point range.[4]

Methodology:

Sample Preparation: A small amount of dry (S)-alpha-Hydroxyisovaleric acid is finely crushed

into a powder.

Capillary Loading: The open end of a glass capillary tube is tapped into the powder, and the

tube is inverted and tapped on a hard surface to pack the sample into the sealed end,
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achieving a sample height of 1-2 mm.[5][6]

Apparatus Setup: The loaded capillary tube is placed into a melting point apparatus (e.g., a

Mel-Temp or Thiele tube setup) alongside a calibrated thermometer.[4]

Heating and Observation: The sample is heated rapidly to a temperature approximately 10-

15°C below the expected melting point. The heating rate is then reduced to about 1-2°C per

minute to allow for thermal equilibrium.[4][7]

Data Recording: The temperature at which the first drop of liquid appears is recorded, as is

the temperature at which the entire sample becomes a clear liquid. This defines the melting

point range.[8]

Boiling Point Determination (Under Reduced Pressure)
As alpha-hydroxy acids can be prone to decomposition at high temperatures, determining the

boiling point under reduced pressure (vacuum) is often necessary.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

external pressure. By reducing the external pressure, the boiling point is lowered, preventing

thermal degradation.[9]

Methodology:

Apparatus: A small-scale distillation apparatus or a Thiele tube setup is used. The system is

connected to a vacuum source and a manometer to measure the pressure.[10]

Sample Preparation: A small volume (e.g., < 0.5 mL) of the molten acid is placed in a small

vial or test tube.[10]

Capillary Inversion: A capillary tube, sealed at one end, is inverted (open end down) and

placed into the liquid sample.[10]

Heating: The apparatus is heated gently. As the temperature rises, trapped air will bubble out

of the inverted capillary. Heating is continued until a steady stream of bubbles emerges,

indicating the liquid's vapor pressure is overcoming the external pressure.[9][10]
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Cooling and Measurement: The heat is removed, and the apparatus is allowed to cool slowly.

The bubbling will stop, and as the vapor pressure inside the capillary drops below the

external pressure, the liquid will be drawn into the capillary. The temperature at which the

liquid just begins to enter the capillary is the boiling point at that specific pressure.[10]

pKa Determination (Potentiometric Titration)
Potentiometric titration is a highly accurate method for determining the acid dissociation

constant (pKa) of a weak acid like (S)-alpha-Hydroxyisovaleric acid.[1][11]

Principle: A solution of the weak acid is titrated with a strong base (e.g., NaOH). The pH of the

solution is monitored with a pH meter as a function of the volume of titrant added. The pKa is

the pH at which the acid is half-neutralized ([HA] = [A⁻]). This corresponds to the midpoint of

the titration curve's buffer region, identified mathematically as the inflection point.[2]

Methodology:

Solution Preparation: A precise amount of (S)-alpha-Hydroxyisovaleric acid is dissolved in

deionized, carbonate-free water to create a solution of known concentration (e.g., 1-10 mM).

[11]

Titration Setup: The solution is placed in a beaker with a magnetic stirrer. A calibrated pH

electrode is immersed in the solution. A standardized solution of NaOH (e.g., 0.1 M) is added

incrementally using a burette.[2]

Data Collection: After each addition of NaOH, the solution is allowed to equilibrate, and the

pH is recorded. Smaller increments of titrant should be used near the equivalence point

where the pH changes most rapidly.[11]

Data Analysis: The pH is plotted against the volume of NaOH added. The equivalence point

is determined from the steepest part of the curve (or by using a derivative plot). The volume

of NaOH at the half-equivalence point is found, and the corresponding pH on the curve is the

experimental pKa.[12]

Solubility Determination (Shake-Flask Method)
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The shake-flask method is considered the gold standard for determining the equilibrium

solubility of a compound.[13]

Principle: An excess amount of the solid solute is agitated in a specific solvent for a prolonged

period until the solution reaches saturation (equilibrium). The concentration of the dissolved

solute in the saturated solution is then measured.[13]

Methodology:

Preparation: An excess amount of solid (S)-alpha-Hydroxyisovaleric acid is added to a flask

containing a known volume of the solvent (e.g., water, ethanol, DMSO). The excess solid

ensures that equilibrium saturation is achieved.[13]

Equilibration: The flask is sealed and placed in a constant temperature shaker bath (e.g., at

25°C). It is agitated for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

A preliminary test can help determine the necessary equilibration time.[14]

Phase Separation: After equilibration, the suspension is allowed to stand to let the

undissolved solid settle. Alternatively, it can be centrifuged or filtered to separate the

saturated solution from the excess solid.[15]

Quantification: The concentration of the dissolved acid in the clear, saturated solution is

determined using a suitable analytical method, such as HPLC with UV detection or titration.

Optical Rotation Determination (Polarimetry)
Polarimetry measures the rotation of plane-polarized light by a chiral substance in solution,

which is a defining characteristic of enantiomers.[16]

Principle: A beam of monochromatic light is passed through a polarizer, creating plane-

polarized light. This light then passes through a solution of the chiral sample. The optically

active molecules rotate the plane of polarization. An analyzer (a second polarizer) is rotated to

measure the angle of this rotation.[17]

Methodology:
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Sample Preparation: A solution of (S)-alpha-Hydroxyisovaleric acid is prepared by accurately

weighing the compound and dissolving it in a specific volume of a suitable achiral solvent

(e.g., chloroform) to a known concentration (c, in g/mL).[3]

Blank Measurement: The polarimeter cell (of a known path length, l, in decimeters) is filled

with the pure solvent, and a blank reading is taken to zero the instrument.[3]

Sample Measurement: The cell is rinsed and filled with the sample solution, ensuring no air

bubbles are present. The observed rotation (α) is measured.[3]

Calculation of Specific Rotation: The specific rotation [α] is calculated using the formula: [α] =

α / (c × l) The temperature and wavelength of light (typically the sodium D-line, 589 nm) are

always reported with the value.[17]

Biological and Synthetic Context
Metabolic Pathway: Valine Catabolism
(S)-alpha-Hydroxyisovaleric acid is a direct metabolite in the catabolism of the branched-chain

amino acid L-valine. The initial step is the removal of the amino group from valine, a process

called transamination, to yield α-ketoisovaleric acid.[18][19] This keto acid can then be reduced

to form the corresponding alpha-hydroxy acid. This pathway is a key part of amino acid

metabolism in many organisms.[20]
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Fig 1. Metabolic conversion of L-Valine to (S)-α-Hydroxyisovaleric Acid.

Experimental Workflow: Polarimetry
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The determination of optical activity is fundamental to characterizing a chiral molecule like (S)-

alpha-Hydroxyisovaleric acid. The workflow for a polarimetry experiment is a sequential

process from light source to detection.

Monochromatic
Light Source

(e.g., Na Lamp)

Fixed
Polarizer
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Light Sample Cell

(Path length l,
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 Plane-Polarized
Light Rotatable
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Fig 2. General experimental workflow for polarimetry measurement.

Logical Relationship: Enantiomers
(S)-alpha-Hydroxyisovaleric acid is one of two enantiomers. Enantiomers are non-

superimposable mirror images that share identical physical properties except for their

interaction with plane-polarized light. The (R)-enantiomer, D-alpha-Hydroxyisovaleric acid,

rotates light in the opposite direction.

Fig 3. Relationship between (S) and (R) enantiomers.

Applications and Significance
The well-defined physicochemical properties of (S)-alpha-Hydroxyisovaleric acid make it a

valuable molecule in several areas:

Asymmetric Synthesis: It serves as a chiral building block for the synthesis of complex

molecules, including peptides, depsipeptides, and other pharmaceuticals.

Metabolic Research: As a metabolite of valine, it is studied to understand amino acid

metabolism and its deregulation in various diseases.

Drug Development: Its structural motifs are incorporated into drug candidates to optimize

stereochemistry for improved efficacy and reduced side effects.

Conclusion
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This guide has provided a detailed summary of the essential physicochemical characteristics of

(S)-alpha-Hydroxyisovaleric acid, grounded in available scientific data. By outlining standard

experimental protocols and illustrating its metabolic and stereochemical context, this document

serves as a valuable technical resource for professionals in chemical research and

pharmaceutical development. The accurate characterization of this and similar chiral molecules

is fundamental to advancing science and innovation in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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